1-(4-Chlorobenzyl)-6-(2-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 6-(2-chlorophenyl)-1-[(4-chlorophenyl)methyl]-2-oxopyridine-3-carbonitrile
• InChI: InChI=1S/C19H12Cl2N2O/c20-15-8-5-13(6-9-15)12-23-18(10-7-14(11-22)19(23)24)16-3-1-2-4-17(16)21/h1-10H,12H2
• InChI Key: KEZYVWITGBLGGB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=C(C(=O)N2CC3=CC=C(C=C3)Cl)C#N)Cl
• Molecular Formula: C19H12Cl2N2O
• Molecular Weight: 355.2 g/mol

Description

1-(4-Chlorobenzyl)-6-(2-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile, also known as Cbz-Cl-Pyr-CN, is an organic compound that is of interest in the field of medicinal chemistry due to its potential applications in drug synthesis. Cbz-Cl-Pyr-CN is a member of the pyridinecarbonitrile family and is composed of four different heterocyclic rings. Cbz-Cl-Pyr-CN has been studied for its potential use in the synthesis of various drugs and has been found to be a useful intermediate in the synthesis of a variety of compounds.

Scientific Research Applications

Synthesis and Chemical Properties

1-(4-Chlorobenzyl)-6-(2-chlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile and its derivatives have been extensively studied for their synthesis and chemical properties. For example, researchers have explored the synthesis of novel compounds like 4,6-diaryl-2-oxo(imino)-1,2-dihydro-pyridine-3-carbonitriles, which involve reactions with various phenyl ethanones and ethyl cyanoacetate in the presence of ammonium acetate (Khalifa, Al-Omar, & Ali, 2017). Additionally, studies have investigated the structural, optical, and junction characteristics of pyrazolo pyridine derivatives, revealing their monoclinic polycrystalline nature and potential applications in heterojunction devices (Zedan, El-Taweel, & El-Menyawy, 2020).

Antibacterial Activity

There's significant interest in the antibacterial activity of these compounds. Research has shown that 4,6-Bis(4-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile and its metal complexes exhibit high antibacterial activities, which are greater than the free ligand. This suggests potential for developing new antibacterial agents (Sadeek, Zordok, El‐Attar, & Ibrahim, 2015).

Synthesis and Reactivity

Various studies have focused on the synthesis and reactivity of this compound and its derivatives. For instance, the synthesis of 4-chloro-1,2-dihydro-6-methyl-2-oxo-3-pyridinecarbonitrile and its reactions with alkyl- and arylamines have been investigated, demonstrating the versatility of these compounds in creating diverse derivatives (Azuma, Morone, Nagayama, Kawamata, & Sato, 2003).

Optical and Spectroscopic Analysis

The optical properties and spectroscopic analysis of pyridine derivatives have been a subject of research. For example, studies have looked at the UV–vis absorption and fluorescence spectroscopy of these compounds, providing insights into their potential use in various optical applications (Cetina, Tranfić, Sviben, & Jukić, 2010).

Physical Properties and Interaction Studies

Research has also been conducted on the physical properties of dihydropyridine derivatives in different solvents. This includes studies on their densities, viscosities, and ultrasonic velocities, which help in understanding the solute-solvent interactions and can guide the development of pharmaceutical formulations (Baluja & Talaviya, 2016).